Cas no 89676-58-4 (1H-Imidazole-4-carboxylic acid, 2-amino-5-fluoro-, ethyl ester)

• Product Name: 1H-Imidazole-4-carboxylic acid, 2-amino-5-fluoro-, ethyl ester
• CAS No: 89676-58-4
• MF: C₆H₈FN₃O₂
• MW: 173.145024299622
• CID: 592542
• PubChem ID: 13168534
• Update Time: 2025-04-19

1H-Imidazole-4-carboxylic acid, 2-amino-5-fluoro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylic acid, 2-amino-5-fluoro-, ethyl ester
• ethyl 2-amino-5-fluoro-1H-imidazole-4-carboxylate
• 2-amino-5-fluoro-3H-imidazole-4-carboxylic acid ethyl ester
• ZB1219
• DTXSID50524367
• 89676-58-4
• AKOS015905669
• Ethyl2-amino-5-fluoro-1H-imidazole-4-carboxylate
• ethyl 2-amino-4-fluoro-1H-imidazole-5-carboxylate

• Inchi： 1S/C6H8FN3O2/c1-2-12-5(11)3-4(7)10-6(8)9-3/h2H2,1H3,(H3,8,9,10)
• InChI Key： WIQFWXOIZYVKKZ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OCC)N=C(N)N1

Computed Properties

• Exact Mass: 173.06005467g/mol
• Monoisotopic Mass: 173.06005467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81Ų